Cas no 13389-42-9 (trans-2-Octene)

trans-2-Octene Properties

Names and Identifiers

• trans-2-Octene
• Octene
• (2E)-2-Octene
• (E)-2-C8H16
• (E)-2-Octene
• (E)-Oct-2-ene
• Oct-2(E)-ene
• trans-2-Octene100µg
• trans-oct-2-ene
• 2-OCTENE
• 2-OCTYLENE
• β-trans-octene
• trans-2-Octene,98%
• +Expand

• MDL： MFCD00009532
• InChIKey： ILPBINAXDRFYPL-HWKANZROSA-N
• Inchi： InChI=1S/C8H16/c1-3-5-7-8-6-4-2/h3,5H,4,6-8H2,1-2H3/b5-3+
• SMILES： C/C=C/CCCCC
• BRN： 1719497

Computed Properties

• Exact Mass: 114.13782
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 4
• Monoisotopic Mass: 112.125201
• Heavy Atom Count: 8
• Complexity: 53.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 3.14280
• PSA: 0
• Refractive Index: n20/D 1.413(lit.)
• Boiling Point: 123 °C(lit.)
• Melting Point: -89--86°C
• Vapor Pressure: 31 mmHg ( 37.7 °C)
• Flash Point: Fahrenheit: 69.8 ° f
  Celsius: 21 ° c
  
• Density: 0.718 g/mL at 25 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons